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Compound of Interest

Compound Name: Propofol-d14

Cat. No.: B15554067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for Propofol-d14. As a deuterated isotopologue of Propofol, Propofol-d14 is primarily utilized

as an internal standard in quantitative analytical methods, such as mass spectrometry. The

stability and handling protocols for Propofol-d14 are considered analogous to those of its non-

labeled counterpart, Propofol. The information presented herein is a synthesis of data from

studies on Propofol.

Core Stability Profile
Propofol-d14, like Propofol, is susceptible to oxidative degradation. The phenolic hydroxyl

group in its structure is the primary site of oxidation. When formulated as an emulsion, its

stability is also influenced by the physical integrity of the emulsion.

A forced degradation study on Propofol revealed its susceptibility to various stress conditions.

The most significant degradation was observed under alkaline conditions. To a lesser extent,

degradation also occurred in acidic and oxidative environments. The molecule demonstrated

notable stability under thermal and photolytic stress.[1][2][3]
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Exposure to oxygen can lead to the formation of degradation products, including a propofol

dimer and the corresponding propofol dimer quinone. The latter is responsible for a yellow

discoloration of the emulsion.[4] To mitigate oxidative degradation, Propofol emulsions are

typically packaged under a nitrogen atmosphere.[5]

Recommended Storage Conditions
Adherence to appropriate storage conditions is critical for maintaining the integrity and

concentration of Propofol-d14. Recommendations vary depending on the form of the

substance (e.g., pure substance, solution, or in a biological matrix).

Table 1: Storage Recommendations for Propofol-d14
Solutions and Formulations

Formulation/M
atrix

Storage
Temperature

Light
Exposure

Container Type
Shelf-
Life/Notes

Injectable

Emulsion

20°C to 25°C

(68°F to 77°F)
Protect from light

Glass

vials/syringes

Do not freeze.

After opening,

use within 12-24

hours.[5][6]

Solutions in

Methanol
-20°C Protect from light

Amber glass

ampules

Follow

manufacturer's

specifications.

Biological

Samples

(Plasma/Blood)

-20°C (long-term,

up to 8 years) or

-80°C (optimal)

Protect from light
Appropriate

freezer vials

Plasma is the

preferred matrix

for analysis due

to higher

consistency.[7]

Experimental Protocols
While specific stability-indicating methods for Propofol-d14 are not extensively published, the

methodologies used for Propofol are directly applicable.
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High-Performance Liquid Chromatography (HPLC)
Method for Stability Assessment
A common method for assessing Propofol stability involves reversed-phase HPLC.

Objective: To separate and quantify Propofol from its potential degradation products.

Methodology:

Column: ODS-2 (250 mm × 4.6 mm, 5 μm particle size).

Mobile Phase: A mixture of acetonitrile and water (typically 70:30 v/v).

Flow Rate: 1 mL/min.

Detection: UV spectrophotometry at 272 nm.

Injection Volume: 20 μL.

Procedure for Forced Degradation Study:

Acidic Degradation: The drug solution is treated with an acid (e.g., 2 M HCl) and heated.

Alkaline Degradation: The drug solution is treated with a base (e.g., 2 M NaOH) and

heated.

Oxidative Degradation: The drug solution is treated with an oxidizing agent (e.g., hydrogen

peroxide).

Thermal Degradation: The drug solution is heated at a high temperature (e.g., 80°C).

Photolytic Degradation: The drug solution is exposed to daylight or UV light for an

extended period.[1][2][3]

Degradation Pathway
The primary non-metabolic degradation pathway for Propofol, and by extension Propofol-d14,

is oxidation.
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Propofol-d14 Oxidative Degradation Pathway

Experimental Workflow
The following workflow outlines the recommended handling and storage procedures for

Propofol-d14 to ensure its stability for use in research and development.
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Receiving and Initial Storage

Preparation for Use

Analytical Use Post-Use Handling

Receive Propofol-d14

Store at recommended temperature
(e.g., -20°C for solutions)

Protect from light

Thaw, if frozen, at room temperature

Prepare for experiment

Prepare working solutions using
appropriate solvent and glassware

Use as internal standard in
LC-MS or GC-MS analysis

Store aliquots of working solutions
at recommended cold temperatures

Store remaining solution

Discard solutions after recommended
use period or if signs of

degradation appear

If experiment is terminal

For subsequent analyses For long-term storage of stock,
re-seal under inert gas if possible

and store at -20°C or below

Click to download full resolution via product page

Recommended Handling and Storage Workflow for Propofol-d14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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